Cas no 2228495-55-2 (tert-butyl N-2-(3,4-dihydroxyphenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(3,4-dihydroxyphenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228495-55-2
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 5791465
• PubChem ID: 165693073
• Update Time: 2025-06-09

tert-butyl N-2-(3,4-dihydroxyphenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(3,4-dihydroxyphenyl)-1-oxopropan-2-yl]carbamate
• 2228495-55-2
• EN300-1875998
• tert-butyl N-2-(3,4-dihydroxyphenyl)-1-oxopropan-2-ylcarbamate

• Inchi： 1S/C14H19NO5/c1-13(2,3)20-12(19)15-14(4,8-16)9-5-6-10(17)11(18)7-9/h5-8,17-18H,1-4H3,(H,15,19)
• InChI Key： YNCSOFSZPQAGAP-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=CC(=C(C=1)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.9Ų

Additional information on tert-butyl N-2-(3,4-dihydroxyphenyl)-1-oxopropan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-2-(3,4-dihydroxyphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2228495-55-2)

The compound tert-butyl N-2-(3,4-dihydroxyphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2228495-55-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 3,4-dihydroxyphenyl moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in neurodegenerative disease studies, given its structural similarity to catecholamines like dopamine.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-(3,4-dihydroxyphenyl)-1-oxopropan-2-ylcarbamate has surged, driven by advancements in drug discovery and personalized medicine. This compound is often explored for its role in modulating oxidative stress pathways, a hot topic in anti-aging research and neuroprotection. Its CAS No. 2228495-55-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) group in this compound serves as a protective moiety, enabling selective reactions in multi-step syntheses. This feature is critical for developing peptide-based therapeutics and small-molecule inhibitors, areas where precision and stability are paramount. The 3,4-dihydroxyphenyl component also aligns with growing interest in polyphenol derivatives, which are widely studied for their antioxidant properties.

The compound's solubility and stability profile make it suitable for in vitro and in vivo assays, addressing common challenges in preclinical research. Scientists frequently inquire about its storage conditions, handling protocols, and compatibility with other reagents, highlighting its practical importance in laboratories. Additionally, its potential role in enzyme inhibition and signal transduction pathways has sparked discussions in forums and research communities.

As the pharmaceutical industry shifts toward targeted therapies, intermediates like tert-butyl N-2-(3,4-dihydroxyphenyl)-1-oxopropan-2-ylcarbamate are gaining traction. Its CAS No. 2228495-55-2 is often cross-referenced with studies on Parkinson's disease, Alzheimer's disease, and metabolic disorders, underscoring its multidisciplinary appeal. Researchers also explore its derivatives for bioavailability enhancement, a key focus in modern drug design.

In summary, tert-butyl N-2-(3,4-dihydroxyphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2228495-55-2) represents a versatile tool in medicinal chemistry, bridging gaps between synthetic innovation and therapeutic potential. Its alignment with trending topics like neurodegeneration, oxidative stress, and drug delivery optimization ensures its continued relevance in scientific literature and industrial applications.